Cas no 1337653-30-1 (3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol)

3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol
- EN300-1976662
- 1337653-30-1
-
- Inchi: 1S/C8H10Cl2N2O/c9-6-3-8(10)12-4-5(6)7(11)1-2-13/h3-4,7,13H,1-2,11H2
- InChI Key: FJFOOXJPLVPARA-UHFFFAOYSA-N
- SMILES: ClC1C=C(N=CC=1C(CCO)N)Cl
Computed Properties
- Exact Mass: 220.0170183g/mol
- Monoisotopic Mass: 220.0170183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 59.1Ų
3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1976662-0.05g |
3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol |
1337653-30-1 | 0.05g |
$1020.0 | 2023-09-16 | ||
Enamine | EN300-1976662-1.0g |
3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol |
1337653-30-1 | 1g |
$1214.0 | 2023-06-02 | ||
Enamine | EN300-1976662-0.25g |
3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol |
1337653-30-1 | 0.25g |
$1117.0 | 2023-09-16 | ||
Enamine | EN300-1976662-0.1g |
3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol |
1337653-30-1 | 0.1g |
$1068.0 | 2023-09-16 | ||
Enamine | EN300-1976662-5g |
3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol |
1337653-30-1 | 5g |
$3520.0 | 2023-09-16 | ||
Enamine | EN300-1976662-1g |
3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol |
1337653-30-1 | 1g |
$1214.0 | 2023-09-16 | ||
Enamine | EN300-1976662-10g |
3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol |
1337653-30-1 | 10g |
$5221.0 | 2023-09-16 | ||
Enamine | EN300-1976662-0.5g |
3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol |
1337653-30-1 | 0.5g |
$1165.0 | 2023-09-16 | ||
Enamine | EN300-1976662-5.0g |
3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol |
1337653-30-1 | 5g |
$3520.0 | 2023-06-02 | ||
Enamine | EN300-1976662-2.5g |
3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol |
1337653-30-1 | 2.5g |
$2379.0 | 2023-09-16 |
3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol Related Literature
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Andrew L. Johnson,Matthew G. Davidson,Yolanda Pérez,Matthew D. Jones,Nicolas Merle,Paul R. Raithby,Stephen P. Richards Dalton Trans., 2009, 5551-5558
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Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
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Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
Additional information on 3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol
Comprehensive Overview of 3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol (CAS No. 1337653-30-1)
The compound 3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol (CAS No. 1337653-30-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 4,6-dichloropyridin-3-yl moiety and an amino-propanol side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.
One of the key reasons for the growing attention on 3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol is its role in developing small-molecule inhibitors and enzyme modulators. The dichloropyridine group is known for its electron-withdrawing properties, which can enhance binding affinity in target interactions. This characteristic is particularly valuable in designing compounds for neurological disorders and metabolic diseases, topics frequently searched in academic and industrial databases. Additionally, the propan-1-ol segment offers solubility advantages, addressing formulation challenges in drug development.
In agrochemical applications, 3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol serves as a precursor for herbicides and pesticides with improved environmental profiles. The demand for eco-friendly crop protection solutions has surged, as evidenced by search trends highlighting terms like green chemistry in agriculture and low-residue pesticides. This compound’s structural features enable the creation of derivatives with targeted action, reducing off-target effects—a priority for modern farming practices.
Synthetic routes to 1337653-30-1 often involve multi-step organic reactions, including nucleophilic substitution and reductive amination. Optimizing these processes is a hot topic in process chemistry forums, where researchers discuss yield improvement and waste minimization. The compound’s chirality also opens avenues for asymmetric synthesis, a field gaining traction due to its relevance in producing enantiomerically pure pharmaceuticals.
From a commercial perspective, suppliers of 3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol emphasize its high purity (>98%) and stability under standard storage conditions. These attributes are critical for GMP compliance and scale-up production, frequently searched terms in procurement contexts. Analytical methods such as HPLC and NMR are routinely employed for quality control, ensuring consistency across batches—a requirement for regulatory submissions in both pharma and agro sectors.
Future research directions may explore the compound’s utility in bioconjugation or as a linker in prodrug design, areas witnessing exponential growth in publications. Its compatibility with click chemistry protocols could further expand its applications, particularly in targeted drug delivery systems—a trending topic in nanomedicine discussions. As sustainability becomes central to chemical innovation, 1337653-30-1 derivatives might also contribute to biodegradable materials development.
In summary, 3-amino-3-(4,6-dichloropyridin-3-yl)propan-1-ol (CAS No. 1337653-30-1) represents a multifaceted building block with cross-disciplinary relevance. Its alignment with contemporary scientific priorities—from green synthesis to therapeutic innovation—ensures sustained interest in both academic and industrial settings. Ongoing studies will likely uncover new dimensions of its utility, solidifying its position in the toolbox of modern chemists.
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